Cas no 866729-57-9 (2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 866729-57-9
• MF: C₂₆H₂₃FN₂O₅S
• MW: 494.534629106522
• CID: 6462355
• Update Time: 2025-05-30

2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• 2-[6-ethyl-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C26H23FN2O5S/c1-3-17-7-12-23-22(13-17)26(31)24(35(32,33)21-10-8-18(27)9-11-21)15-29(23)16-25(30)28-19-5-4-6-20(14-19)34-2/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key： XHAYKVNHLWJDRK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CN1C2=C(C=C(CC)C=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Additional information on 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide

Introduction to 2-6-Ethyl-3-(4-Fluorobenzenesulfonyl)-4-Oxo-1,4-Dihydroquinolin-1-yl-N-(3-Methoxyphenyl)acetamide (CAS No. 866729-57-9)

2-6-Ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide, with the CAS number 866729-57-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a fluorinated benzene ring and a methoxyphenyl group, contribute to its potential therapeutic applications.

The molecular structure of 2-6-Ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide is characterized by a quinoline core with a sulfonyl group attached to the 3-position and an acetamide moiety at the 1-position. The ethyl group at the 6-position and the methoxyphenyl group at the N-position further enhance its pharmacological profile. These structural elements are crucial for its binding affinity to specific biological targets and its overall bioactivity.

Recent studies have highlighted the potential of 2-6-Ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-6-Ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the inhibition of angiogenesis. These findings suggest that this compound could be further developed for use in cancer therapy.

The pharmacokinetic properties of 2-6-Ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it a suitable candidate for further clinical development.

In terms of safety and toxicity, preclinical studies have indicated that 2-6-Ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

The current state of research on 2-6-Ethyl-3-(4-fluorobenzenesulfonyl)-4-o xo - 1 , 4 - dihydroquinolin - 1 - y l - N - ( 3 - methoxyphen y l ) acet amide is promising, but more work is needed to fully understand its mechanisms of action and potential clinical applications. Ongoing clinical trials are expected to provide valuable insights into its efficacy and safety in treating various diseases.

In conclusion, 2 - 6 - Eth y l - 3 - ( 4 - fluor o ben zenes ulfo n y l ) - 4 - ox o - 1 , 4 - dihydro q uin olin - 1 - y l - N - ( 3 - meth oxy phe n y l ) acet amide (CAS No. 866729 - 57 - 9) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.